N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H15FN4O2S2/c1-11-4-5-12(9-13(11)19)20-16(24)10-27-17-7-6-15(22-23-17)21-18(25)14-3-2-8-26-14/h2-9H,10H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key: LWZKETPDPHDCNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CS3)F
• Molecular Formula: C18H15FN4O2S2
• Molecular Weight: 402.5 g/mol

Description

N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H15FN4O2S2 and its molecular weight is 402.46. The purity is usually 95%.
BenchChem offers high-quality N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibition and Anticancer Activity

Research into similar compounds has demonstrated their efficacy as kinase inhibitors, with potential applications in anticancer treatments. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors, leading to complete tumor stasis in certain cancer models following oral administration. This suggests that compounds with similar structures could have significant implications in the development of novel anticancer therapies (Schroeder et al., 2009).

Synthesis of Novel Compounds

The compound may also play a crucial role in the synthesis of novel chemical entities. For example, research has reported the facile synthesis of novel classes of compounds starting from related thiophene carboxylates, leading to derivatives with potential biological applications (Koza et al., 2013). Such methodologies could be adapted to synthesize derivatives of N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide for various scientific research applications.

Biological Activities

The exploration of similar compounds has unveiled a range of biological activities, including antimicrobial and antifungal properties, which highlight the potential of these compounds in medical and pharmaceutical research. For instance, certain thiophene-3-carboxamide derivatives have shown significant antibacterial and antifungal activities, suggesting that N-(6-((2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide could also possess similar properties and applications in developing new therapeutic agents (Vasu et al., 2003).